Cas no 125162-78-9 (3-(1,4,8,11-Tetraazacyclotetradecan-1-YL)propan-1-amine)
125162-78-9 structure
Product Name:3-(1,4,8,11-Tetraazacyclotetradecan-1-YL)propan-1-amine
CAS No:125162-78-9
MF:C13H31N5
MW:257.418742418289
CID:2760640
PubChem ID:14457356
Update Time:2025-04-21
3-(1,4,8,11-Tetraazacyclotetradecan-1-YL)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- DTXSID80560571
- 3-(1,4,8,11-TETRAAZACYCLOTETRADECAN-1-YL)PROPAN-1-AMINE
- SCHEMBL9593222
- 125162-78-9
- 3-(1,4,8,11-Tetraazacyclotetradecan-1-YL)propan-1-amine
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- Inchi： 1S/C13H31N5/c14-4-1-11-18-12-3-7-16-9-8-15-5-2-6-17-10-13-18/h15-17H,1-14H2
- InChI Key： JNCKAOBIPWIVLN-UHFFFAOYSA-N
- SMILES： N1(CCCN)CCNCCCNCCNCCC1
Computed Properties
- Exact Mass: 257.25794601Da
- Monoisotopic Mass: 257.25794601Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 65.4Ų
3-(1,4,8,11-Tetraazacyclotetradecan-1-YL)propan-1-amine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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